Cas no 767323-36-4 (2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 767323-36-4
• MF: C₁₇H₁₃FN₂O₃S₂
• MW: 376.425124883652
• CID: 6235954
• PubChem ID: 5023518
• Update Time: 2025-05-23

2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• MLS000685835
• SR-01000021352
• SMR000324344
• 2-(benzenesulfonyl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• HMS2767C09
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfonyl)acetamide
• AKOS005671919
• AKOS003337661
• SR-01000021352-1
• N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(phenylsulfonyl)acetamide
• CHEMBL1451717
• F2536-1484
• 767323-36-4

• Inchi： 1S/C17H13FN2O3S2/c18-13-8-6-12(7-9-13)15-10-24-17(19-15)20-16(21)11-25(22,23)14-4-2-1-3-5-14/h1-10H,11H2,(H,19,20,21)
• InChI Key： OAYQNVCXTAHCBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 376.03516279g/mol
• Monoisotopic Mass: 376.03516279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-(Benzenesulfonyl)-N-4-(4-Fluorophenyl)-1,3-Thiazol-2-ylacetamide (CAS No. 767323-36-4)

2-(Benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 767323-36-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a benzenesulfonyl group and a 4-fluorophenyl moiety enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiazole-based compounds has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in CAS No. 767323-36-4 for its potential as a building block in the development of novel therapeutics. For instance, thiazole derivatives are often explored for their anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after.

The synthesis of 2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide involves multi-step organic reactions, including sulfonylation and amidation. Its molecular weight and solubility profile make it suitable for various formulation strategies. Additionally, the compound's stability under physiological conditions is a key factor in its potential applications. These characteristics are frequently searched by chemists and formulators looking for high-performance intermediates.

From an industrial perspective, CAS No. 767323-36-4 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader shift toward eco-friendly chemical processes, a topic that dominates scientific forums and search engine queries.

Another area of interest is the compound's potential role in agrochemical innovation. Thiazole derivatives are known to exhibit pesticidal and herbicidal activities, making them candidates for next-generation crop protection agents. Given the global focus on food security and sustainable agriculture, this application is highly relevant to current research priorities.

In summary, 2-(benzenesulfonyl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 767323-36-4) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and adaptability to modern synthetic methods position it as a key player in advancing scientific and industrial innovation. As research continues, this compound is likely to remain a focal point for discussions on drug development, sustainability, and technological advancement.